Cas no 863001-78-9 (N-(3-chloro-4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylnaphthalene-1-carboxamide)

• Product Name: N-(3-chloro-4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylnaphthalene-1-carboxamide
• CAS No: 863001-78-9
• MF: C₂₃H₂₁ClN₂O₂
• MW: 392.878044843674
• CID: 6142078
• PubChem ID: 4197896
• Update Time: 2025-10-28

N-(3-chloro-4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylnaphthalene-1-carboxamide
• N-(3-chloro-4-methylphenyl)-N-((2-oxopyrrolidin-1-yl)methyl)-1-naphthamide
• 1-Naphthalenecarboxamide, N-(3-chloro-4-methylphenyl)-N-[(2-oxo-1-pyrrolidinyl)methyl]-
• 863001-78-9
• N-(3-chloro-4-methylphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]naphthalene-1-carboxamide
• SR-01000907495
• F0649-0765
• SR-01000907495-1
• AKOS024591837

• Inchi： 1S/C23H21ClN2O2/c1-16-11-12-18(14-21(16)24)26(15-25-13-5-10-22(25)27)23(28)20-9-4-7-17-6-2-3-8-19(17)20/h2-4,6-9,11-12,14H,5,10,13,15H2,1H3
• InChI Key： KTOUTLZINJDWKK-UHFFFAOYSA-N
• SMILES： C1(C(N(C2=CC=C(C)C(Cl)=C2)CN2CCCC2=O)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 392.1291556g/mol
• Monoisotopic Mass: 392.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Boiling Point: 636.8±55.0 °C(Predicted)
• pka: 3.05±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-(3-chloro-4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylnaphthalene-1-carboxamide

N-(3-chloro-4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylnaphthalene-1-carboxamide: A Comprehensive Overview

The compound CAS No. 863001-78-9, also known as N-(3-chloro-4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylnaphthalene-1-carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity. In this article, we will delve into the synthesis, properties, and potential applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of N-(3-chloro-4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylnaphthalene-1-carboxamide consists of a naphthalene ring system, a carboxamide group, and a substituted phenyl group. The presence of the 2-oxopyrrolidine moiety introduces additional functional groups that enhance the molecule's versatility. Recent studies have highlighted the importance of such structural features in modulating the compound's pharmacokinetic properties, making it a valuable candidate for drug development.

One of the key areas of research on this compound involves its synthesis. Traditional methods often involve multi-step reactions, including nucleophilic substitutions and amide bond formations. However, recent advancements in catalytic techniques have enabled more efficient and environmentally friendly synthesis pathways. For instance, the use of transition metal catalysts has significantly reduced reaction times and improved yields, aligning with current trends toward sustainable chemistry practices.

The biological activity of CAS No. 863001-78-9 has been extensively studied in preclinical models. Research indicates that this compound exhibits potent inhibitory effects on specific enzyme targets, suggesting its potential as a therapeutic agent in treating various diseases. Notably, recent studies have explored its role in oncology, where it demonstrates selective cytotoxicity against cancer cells without significantly affecting normal cells. This selectivity is attributed to the compound's ability to interact with specific cellular pathways involved in tumor progression.

In addition to its pharmacological applications, N-(3-chloro-4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylnaphthalene